Cas no 2229428-52-6 (1-2-(4-chloro-3-methoxyphenyl)propan-2-ylcyclopropan-1-amine)

• Product Name: 1-2-(4-chloro-3-methoxyphenyl)propan-2-ylcyclopropan-1-amine
• CAS No: 2229428-52-6
• MF: C₁₃H₁₈ClNO
• MW: 239.741122722626
• CID: 6208206
• PubChem ID: 165637686
• Update Time: 2025-10-31

1-2-(4-chloro-3-methoxyphenyl)propan-2-ylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(4-chloro-3-methoxyphenyl)propan-2-ylcyclopropan-1-amine
• 2229428-52-6
• 1-[2-(4-chloro-3-methoxyphenyl)propan-2-yl]cyclopropan-1-amine
• EN300-1976718

• Inchi： 1S/C13H18ClNO/c1-12(2,13(15)6-7-13)9-4-5-10(14)11(8-9)16-3/h4-5,8H,6-7,15H2,1-3H3
• InChI Key： AVIJVYAWBSBYRQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1OC)C(C)(C)C1(CC1)N

Computed Properties

• Exact Mass: 239.1076919g/mol
• Monoisotopic Mass: 239.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-2-(4-chloro-3-methoxyphenyl)propan-2-ylcyclopropan-1-amine

Introduction to 1-2-(4-chloro-3-methoxyphenyl)propan-2-ylcyclopropan-1-amine (CAS No. 2229428-52-6)

1-2-(4-chloro-3-methoxyphenyl)propan-2-ylcyclopropan-1-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 2229428-52-6, belongs to a class of molecules that exhibit promising properties for further investigation in drug discovery and development. The presence of both aromatic and cyclopropane moieties in its structure imparts distinct chemical and pharmacological characteristics, making it a subject of intense interest for researchers.

The molecular structure of 1-2-(4-chloro-3-methoxyphenyl)propan-2-ylcyclopropan-1-amine consists of a cyclopropane ring substituted with a propyl chain that is further linked to a phenyl ring bearing chloro and methoxy substituents. This arrangement creates a molecule with multiple sites for interaction with biological targets, which is a key factor in its potential application as an intermediate in the synthesis of novel therapeutic agents. The cyclopropane moiety, in particular, is known for its ability to enhance the binding affinity and selectivity of small molecules towards biological receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of this compound with various biological targets. Studies suggest that the chloro and methoxy substituents on the phenyl ring play a crucial role in modulating the pharmacokinetic properties of the molecule. These groups can influence solubility, metabolic stability, and receptor binding affinity, making them critical parameters in the design of next-generation pharmaceuticals.

In the context of current research, 1-2-(4-chloro-3-methoxyphenyl)propan-2-ylcyclopropan-1-amine has been explored as a potential scaffold for developing drugs targeting neurological disorders. The cyclopropane ring's rigid structure can mimic natural bioactive compounds, thereby facilitating precise interactions with protein targets involved in neurodegenerative diseases. Preliminary studies have indicated that derivatives of this compound may exhibit neuroprotective effects, which could be harnessed for therapeutic applications.

The synthesis of 1-2-(4-chloro-3-methoxyphenyl)propan-2-ylcyclopropan-1-amine presents unique challenges due to the complexity of its structure. However, recent innovations in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have been employed to construct the desired framework efficiently. These advancements have not only improved the yield but also enhanced the purity of the final product, ensuring its suitability for further pharmacological evaluation.

The pharmacological profile of this compound is still under active investigation, but early findings suggest that it may possess anti-inflammatory and analgesic properties. The interaction between the cyclopropane ring and biological targets appears to be pivotal in mediating these effects. Additionally, the presence of electron-withdrawing chloro substituents can enhance the lipophilicity of the molecule, which is often an advantageous property for oral bioavailability.

In conclusion, 1-2-(4-chloro-3-methoxyphenyl)propan-2-ylcyclopropan-1-amine represents a promising candidate for further exploration in drug discovery. Its unique structural features and potential biological activities make it an attractive molecule for developing novel therapeutic agents. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play a significant role in addressing various medical challenges.